Cas no 918827-99-3 (Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-)
918827-99-3 structure
Product Name:Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
CAS No:918827-99-3
MF:C13H16O
MW:188.265543937683
CID:769993
PubChem ID:11636959
Update Time:2025-04-19
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)-
- 1-tert-butyl-3-prop-2-ynoxybenzene
- 1-(tert-Butyl)-3-(prop-2-yn-1-yloxy)benzene
- 918827-99-3
- A1-71419
- SCHEMBL13165218
- AKOS008950921
- DTXSID00469799
-
- Inchi: 1S/C13H16O/c1-5-9-14-12-8-6-7-11(10-12)13(2,3)4/h1,6-8,10H,9H2,2-4H3
- InChI Key: BJLIKSNNTYQHAS-UHFFFAOYSA-N
- SMILES: O(CC#C)C1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 188.120115130g/mol
- Monoisotopic Mass: 188.120115130g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 9.2Ų
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668942-1g |
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene |
918827-99-3 | 98% | 1g |
¥10258.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1668942-5g |
1-(Tert-butyl)-3-(prop-2-yn-1-yloxy)benzene |
918827-99-3 | 98% | 5g |
¥23299.00 | 2024-04-25 |
Benzene, 1-(1,1-dimethylethyl)-3-(2-propyn-1-yloxy)- Related Literature
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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